Cas no 57762-41-1 (Apernyl)

• Product Name: Apernyl
• CAS No: 57762-41-1
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 371802
• PubChem ID: 3080848
• Update Time: 2025-04-19

Apernyl Chemical and Physical Properties

Names and Identifiers

• Apernyl
• 2-acetyloxybenzoic acid,propyl 4-hydroxybenzoate
• 2-acetyloxybenzoic acid;propyl 4-hydroxybenzoate
• Aspirin, 4-hydroxybenzoic acid propyl ester, drug combination
• Aspirin - 4-hydroxybenzoic acid propyl ester
• 57762-41-1
• Benzoic acid, 2-(acetyloxy)-, mixt. with propyl 4-hydroxybenzoate
• DTXSID70206451

• Inchi： 1S/C10H12O3.C9H8O4/c1-2-7-13-10(12)8-3-5-9(11)6-4-8;1-6(10)13-8-5-3-2-4-7(8)9(11)12/h3-6,11H,2,7H2,1H3;2-5H,1H3,(H,11,12)
• InChI Key： GQGDGKQGOTVVRX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CCC.O(C(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 360.1209
• Monoisotopic Mass: 360.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Boiling Point: 294.3°Cat760mmHg
• Flash Point: 124.7°C
• PSA: 110.13